Cas no 85663-09-8 (2-Bromo-4-(trifluoromethyl)benzoyl chloride)

• Product Name: 2-Bromo-4-(trifluoromethyl)benzoyl chloride
• CAS No: 85663-09-8
• MF: C₈H₃BrClF₃O
• MW: 287.461031198502
• CID: 2168340
• Update Time: 2025-11-05

2-Bromo-4-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C8H3BrClF3O/c9-6-3-4(8(11,12)13)1-2-5(6)7(10)14/h1-3H
• InChI Key： OYNCLPJBWRMJJU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-4-(trifluoromethyl)benzoyl chloride

Professional Introduction to 2-Bromo-4-(trifluoromethyl)benzoyl chloride (CAS No. 85663-09-8)

2-Bromo-4-(trifluoromethyl)benzoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile reactivity and structural properties. This compound, identified by its CAS number 85663-09-8, features a bromine substituent at the 2-position and a trifluoromethyl group at the 4-position of a benzoyl chloride backbone. These structural elements contribute to its unique chemical behavior, making it a valuable intermediate in synthetic chemistry and drug development.

The presence of both bromine and trifluoromethyl groups in 2-Bromo-4-(trifluoromethyl)benzoyl chloride enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. The benzoyl chloride moiety further facilitates acylation reactions, enabling the introduction of carbonyl groups into various organic syntheses. These characteristics make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, 2-Bromo-4-(trifluoromethyl)benzoyl chloride has been extensively studied for its potential applications in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating potent kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

The compound’s versatility extends to agrochemical applications as well. Its structural features allow for the synthesis of advanced pesticides and herbicides with improved efficacy and environmental compatibility. By incorporating 2-Bromo-4-(trifluoromethyl)benzoyl chloride into synthetic routes, chemists can develop compounds that exhibit enhanced selectivity towards target organisms while minimizing ecological impact. This aligns with the growing demand for sustainable agricultural practices worldwide.

Recent advancements in computational chemistry have further highlighted the significance of 2-Bromo-4-(trifluoromethyl)benzoyl chloride. Molecular modeling studies suggest that its unique electronic distribution makes it an excellent candidate for designing molecules with specific biological activities. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can predict optimal reaction conditions and outcomes more accurately. This synergy between experimental chemistry and computational techniques has accelerated the discovery of novel compounds derived from CAS No. 85663-09-8.

The industrial production of 2-Bromo-4-(trifluoromethyl)benzoyl chloride adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as recrystallization and distillation to isolate the compound in high yields. These processes are critical for maintaining the compound’s reactivity and ensuring reproducibility in downstream applications.

Future research directions for 2-Bromo-4-(trifluoromethyl)benzoyl chloride include exploring its role in photopharmacology—a emerging field that combines photoreactive molecules with traditional drug design principles. The ability to modulate biological processes using light offers new therapeutic possibilities, particularly in treating neurological disorders and cancer. By incorporating photoactivatable groups into molecules derived from CAS No. 85663-09-8, scientists aim to develop next-generation drugs with unprecedented precision.

In conclusion, 2-Bromo-4-(trifluoromethyl)benzoyl chloride represents a cornerstone in modern synthetic chemistry, with far-reaching implications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity profile continue to inspire innovative research endeavors aimed at addressing global health challenges. As scientific understanding evolves, the utility of this compound is expected to expand even further, solidifying its position as a vital intermediate in chemical synthesis.